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Compound of Interest

Compound Name: Diphenylsilane

Cat. No.: B1312307

Essential Safety and Handling Guide for
Diphenylsilane

This guide provides immediate safety, operational, and disposal protocols for the handling of
Diphenylsilane in a laboratory setting. It is intended for researchers, scientists, and drug
development professionals to ensure safe and compliant use of this chemical.

Immediate Safety and Hazard Information

Diphenylsilane is a chemical that requires careful handling due to its potential hazards. It is
classified as a skin, eye, and respiratory irritant.[1][2][3] Exposure can cause irritation upon
contact or inhalation.[1][4] In the event of a fire, it may produce irritating fumes and organic acid
vapors.[4]

First Aid Measures:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under
the eyelids. Remove contact lenses if present and easy to do so. Seek medical attention.[1]

[3]

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing. If skin irritation occurs, get medical advice.[1][3][5]
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 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the
person is not breathing, give artificial respiration. Seek medical attention if you feel unwell.[1]

[3]

 Ingestion: Clean the mouth with water and seek medical attention. Do not induce vomiting.[1]

[2][3]

Chemical and Physical Properties

The following table summarizes key quantitative data for Diphenylsilane.

Property Value
Molecular Formula Cl2 H12 Si
CAS Number 775-12-2
Appearance Colorless Liquid
Odor Odorless
Boiling Point 95-97°C/ 203 - 206.6 °F
Flash Point 98 °C/208.4 °F
Specific Gravity 0.990
Vapor Density 6.36
Source:[1]

Personal Protective Equipment (PPE) and
Engineering Controls

To minimize exposure and ensure safety, the following engineering controls and PPE are
mandatory.

Engineering Controls:

o Work in a well-ventilated area, preferably using a chemical fume hood for local exhaust.[4][5]
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o Ensure that emergency eyewash stations and safety showers are readily accessible and in
close proximity to the workstation.[2][3][4]

Personal Protective Equipment:

Eye and Face Protection: Wear chemical safety goggles or glasses that conform to OSHA's
29 CFR 1910.133 or European Standard EN166. Do not wear contact lenses.[2][4] A face
shield may be required if there is a significant splash hazard.[6]

Hand Protection: Use neoprene or nitrile rubber gloves.[4] Gloves should be inspected
before use and disposed of properly after handling the chemical.[7]

Skin and Body Protection: Wear suitable protective clothing or a lab coat to prevent skin
contact.[4][5] Ensure shoes cover the entire foot.[6]

Respiratory Protection: If ventilation is inadequate or for emergency situations, use a
NIOSH-certified combination organic vapor/acid gas respirator.[4]

Operational Plan: Step-by-Step Handling Protocol
Preparation and Storage:

Procurement and Storage: Upon receipt, store Diphenylsilane in a cool, dry, and well-
ventilated area away from heat, sparks, and open flames.[1][4][5]

Container Integrity: Keep the container tightly closed and store under an inert atmosphere,
as the material can be moisture-sensitive.[1][2][8]

Incompatible Materials: Store separately from strong oxidizing agents, alkalis, metal salts,
and precious metals.[1][2][4]

Handling Procedure:
» Work Area Setup: Designate a specific area for handling within a chemical fume hood.

» Don PPE: Before handling, put on all required personal protective equipment as detailed in
Section 3.
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» Chemical Dispensing: Dispense the required amount of Diphenylsilane carefully, avoiding
splashing.

e Reaction Setup: If used in a reaction, ensure the apparatus is secure and properly
assembled.

e Post-Handling Hygiene: After handling, wash hands and any exposed skin thoroughly with
mild soap and water before leaving the work area.[4] Contaminated clothing should be
removed and washed before reuse.[1][4]

Emergency and Disposal Plans

Spill Response:

o Evacuate: Evacuate all non-essential personnel from the immediate area.[4]
» Ventilate: Ensure the area is well-ventilated.

» Contain Spill: Use an inert absorbent material like sand, silica gel, or a universal binder to
soak up the spill.[1][2] Do not use combustible materials like sawdust.

o Collect Waste: Sweep or shovel the absorbed material into a suitable, closed container for
disposal.[1][4] Use non-sparking tools.[5]

o Decontaminate: Clean the spill area thoroughly.
Waste Disposal:

« All waste materials, including empty containers and contaminated absorbents, should be
treated as hazardous waste.

¢ Dispose of the chemical waste via incineration at an approved waste disposal plant.[1][4]

» Follow all local, regional, and national regulations for hazardous waste disposal.[3][4] Do not
release into the environment or allow entry into sewers or public waters.[4]

Workflow for Handling Diphenylsilane
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The following diagram outlines the logical workflow for the safe handling of Diphenylsilane,

from initial preparation to final disposal.

1. Preparation Phase
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Caption: Workflow for the safe handling of Diphenylsilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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